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Compound of Interest

Compound Name: 1-Phenylhexan-2-one

Cat. No.: B1206557

This technical guide provides an in-depth overview of the key physical properties of 1-
Phenylhexan-2-one, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Quantitative Data Summary

The physical properties of 1-Phenylhexan-2-one are summarized in the table below for quick
reference and comparison.

Physical Property Value Units Conditions
Boiling Point 258 °C At 760 mmHg[1]
Density 0.94 g/cm3 Standard Conditions

Experimental Protocols

While the precise experimental details for the determination of the physical properties of 1-
Phenylhexan-2-one are not publicly documented, the following are standard and widely
accepted methodologies for determining the boiling point and density of liquid organic
compounds.

2.1. Determination of Boiling Point
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The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[2] Common methods for its determination include
distillation, the Thiele tube method, and reflux.[1][3][4]

a) Simple Distillation Method:

This method involves heating the liquid in a distillation flask connected to a condenser and a
collection vessel.[1][3] A thermometer is placed in the neck of the flask with the bulb positioned
just below the side arm leading to the condenser to accurately measure the temperature of the
vapor that is in equilibrium with the boiling liquid. The temperature at which a steady stream of
distillate is collected is recorded as the boiling point.[3] It is crucial to record the atmospheric
pressure at the time of the measurement as the boiling point is pressure-dependent.[1]

b) Thiele Tube Method:

This is a micro-method that requires a small amount of the sample.[3] A small test tube
containing the liquid sample and an inverted capillary tube is attached to a thermometer. The
assembly is then heated in a Thiele tube containing a high-boiling point oil. As the temperature
rises, a stream of bubbles will emerge from the capillary tube. The heat source is then
removed, and the temperature at which the liquid is drawn back into the capillary tube is
recorded as the boiling point.[2][3]

2.2. Determination of Density

Density is defined as the mass per unit volume of a substance.[5] For liquids, this is commonly
determined using a pycnometer, a hydrometer, or an electronic densitometer.[6]

a) Pycnometer Method:

A pycnometer is a glass flask with a precise, known volume.[7][8] The procedure involves the
following steps:

e The mass of the clean, dry pycnometer is accurately measured.

» The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and
weighed again.
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e The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

e The density is then calculated by dividing the mass of the liquid by the known volume of the

pycnhometer.[9]
b) Oscillating U-tube Densitometer:

This is a modern and accurate method for density determination.[5] The liquid sample is
introduced into a U-shaped tube, which is then electronically oscillated. The instrument
measures the frequency of oscillation, which changes based on the density of the liquid in the
tube. This method is fast, requires a small sample volume, and provides high precision.[5]

Visualized Experimental Workflow

The logical flow for the experimental determination of the boiling point and density of a liquid
organic compound like 1-Phenylhexan-2-one is depicted in the following diagram.
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Caption: Workflow for determining the boiling point and density of 1-Phenylhexan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 1-
Phenylhexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206557#physical-properties-of-1-phenylhexan-2-
one-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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